Cas no 1806763-39-2 (4-Bromo-5-cyano-2-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-5-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806763-39-2
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927325
• Update Time: 2023-08-22

4-Bromo-5-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-5-1-6(7(9)10)12-3-4(5)2-11/h1,3,7H
• InChI Key： CTHHTIQXYSETKB-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7